molecular formula C16H11BrN2 B5648277 2-(4-bromophenyl)-5-phenylpyrimidine CAS No. 174720-39-9

2-(4-bromophenyl)-5-phenylpyrimidine

Cat. No. B5648277
CAS RN: 174720-39-9
M. Wt: 311.18 g/mol
InChI Key: UVFIXGWTZRLWMV-UHFFFAOYSA-N
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Description

Synthesis Analysis

2-(4-Bromophenyl)-5-phenylpyrimidine derivatives are synthesized through different organic reactions, including C5-alkylation or ring cyclization processes. For example, 2,4-diamino-6-hydroxypyrimidines can be alkylated to produce various substituted products, which after several steps can lead to the formation of brominated pyrimidines (Hocková et al., 2003).

Molecular Structure Analysis

The molecular structure of 2-(4-bromophenyl)-5-phenylpyrimidine and related compounds is characterized by the presence of a pyrimidine ring substituted with phenyl and bromophenyl groups. This structural feature is crucial for their biological activity and chemical reactivity. The crystallography and molecular orbital calculations provide insights into the electronic and geometric arrangement influencing their reactivity and interaction with biological targets (Verbitskiy et al., 2013).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, which are fundamental for creating diverse chemical entities. The presence of the bromo group allows for further functionalization through reactions such as the Suzuki coupling, providing a pathway for the synthesis of more complex molecules (Goodby et al., 1996).

properties

IUPAC Name

2-(4-bromophenyl)-5-phenylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11BrN2/c17-15-8-6-13(7-9-15)16-18-10-14(11-19-16)12-4-2-1-3-5-12/h1-11H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UVFIXGWTZRLWMV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CN=C(N=C2)C3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11BrN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601289253
Record name 2-(4-Bromophenyl)-5-phenylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601289253
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

311.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Bromophenyl)-5-phenylpyrimidine

CAS RN

174720-39-9
Record name 2-(4-Bromophenyl)-5-phenylpyrimidine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=174720-39-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-(4-Bromophenyl)-5-phenylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601289253
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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